Cas no 1485667-67-1 (1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid)

• Product Name: 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
• CAS No: 1485667-67-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5950160
• PubChem ID: 68987891
• Update Time: 2025-10-29

1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
• 1485667-67-1
• EN300-6512943
• SCHEMBL4287374
• 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid

• Inchi： 1S/C10H12N2O2/c1-12-5-4-11-8-6-7(10(13)14)2-3-9(8)12/h2-3,6,11H,4-5H2,1H3,(H,13,14)
• InChI Key： YQUICCQUVNIDMN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)NCCN2C)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Additional information on 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid

Introduction to 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid (CAS No. 1485667-67-1)

1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid, identified by its CAS number 1485667-67-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic acid belongs to the quinoxaline family, a class of molecules known for their diverse biological activities and pharmacological potential. The structural framework of this compound consists of a quinoxaline core substituted with a methyl group at the 1-position and a carboxylic acid functional group at the 6-position, which contributes to its unique chemical properties and reactivity.

The synthesis and study of 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid have garnered considerable attention in recent years due to its promising applications in drug discovery and development. The quinoxaline scaffold is particularly noteworthy in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors. This flexibility makes it a valuable scaffold for designing novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for neurological disorders. 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid has emerged as a compound of interest in this area. Studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in regulating mood, cognition, and movement, making this compound a candidate for further investigation in the treatment of conditions such as depression, anxiety, and Parkinson's disease.

The carboxylic acid moiety in 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid (CAS No. 1485667-67-1) provides numerous opportunities for further functionalization. This allows chemists to modify the compound into more complex derivatives with enhanced pharmacological properties. For instance, esterification or amidation of the carboxylic acid group can yield derivatives with improved solubility or binding affinity. Such modifications are crucial in optimizing drug candidates for clinical use.

Another area where 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid shows promise is in the field of anticancer research. Quinoxaline derivatives have been extensively studied for their ability to inhibit various kinases and other enzymes involved in cancer cell proliferation. Preliminary studies suggest that 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid may exhibit inhibitory effects on certain cancer-related pathways by interacting with key targets such as tyrosine kinases. Further preclinical studies are warranted to validate these findings and explore its potential as an anticancer agent.

The synthesis of 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid can be achieved through multiple routes depending on the desired purity and yield. One common approach involves the condensation of methylamine with diethyl ethoxymethylenemalonate followed by cyclization under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the quinoxaline ring from simpler precursors. These synthetic strategies highlight the versatility of this compound and its potential for large-scale production.

In conclusion, 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid (CAS No. 1485667-67-1) is a versatile and promising compound with significant applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting neurological disorders and cancer. Continued investigation into its pharmacological properties and synthetic modifications will likely uncover even more possibilities for its use in medicine.